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Compound of Interest

Compound Name: CFTRIinh-172

Cat. No.: B1212534

For researchers, scientists, and drug development professionals utilizing CFTRinh-172, a
potent and selective CFTR chloride channel blocker, adherence to strict safety and handling
protocols is paramount. This document provides essential, immediate safety and logistical
information, including operational and disposal plans, to ensure the safe and effective use of
this compound in the laboratory.

Personal Protective Equipment (PPE)

When handling CFTRinh-172, appropriate personal protective equipment must be worn to
minimize exposure and ensure personal safety. The following table summarizes the
recommended PPE.
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PPE Category

Item

Specification/Standard

Eye Protection

Safety Glasses or Goggles

Should comply with OSHA's
eye and face protection
regulations in 29 CFR
1910.133 or European
Standard EN166.[1]

Hand Protection

Chemical-resistant Gloves

Wear appropriate protective
gloves to prevent skin
exposure.[1] Nitrile or latex
gloves are commonly used in

laboratory settings.

Body Protection

Laboratory Coat or Gown

Wear appropriate protective
clothing to prevent skin

exposure.[1][2]

Respiratory Protection

Not generally required

A respiratory protection
program that meets OSHA's
29 CFR 1910.134 and ANSI
Z88.2 requirements or
European Standard EN 149
must be followed whenever
workplace conditions warrant
respirator use.[1] Use in a well-

ventilated area.

Handling and Storage

Proper handling and storage of CFTRinh-172 are crucial for maintaining its stability and

preventing accidental exposure.
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Aspect

Procedure

Handling

Use with adequate ventilation. Avoid breathing
dust, vapor, mist, or gas. Avoid contact with skin
and eyes. Wash thoroughly after handling.[1][2]

Storage

Store in a cool, dry, well-ventilated area away
from incompatible substances.[1] Keep
container tightly closed. For long-term storage
as a powder, -20°C is recommended.[3][4] Stock
solutions in DMSO can be stored at -80°C for up
to a year.[3][4]

Disposal Plan

Dispose of CFTRinh-172 and any contaminated materials in accordance with institutional,

local, state, and federal regulations.

Waste Type

Disposal Method

Unused Compound

Dispose of in a licensed hazardous-waste
disposal facility. Do not allow to enter drains,

sewers, or watercourses.

Contaminated Materials

Items such as gloves, pipette tips, and empty
vials that have come into contact with CFTRinh-
172 should be placed in a designated

hazardous waste container for incineration.

Solutions

Solutions of CFTRIinh-172 should be treated as
chemical waste and disposed of through the

institution's hazardous waste program.

Mechanism of Action: CFTR Channel Inhibition

CFTRinh-172 is a potent and selective inhibitor of the Cystic Fibrosis Transmembrane
Conductance Regulator (CFTR) chloride channel.[5] It acts as a direct blocker of the channel
pore, thereby preventing the transport of chloride ions across the cell membrane. Recent
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structural studies have revealed that CFTRinh-172 binds within the pore of the CFTR channel,
stabilizing a closed conformation and physically obstructing the ion passage.[6][7] This
inhibition is reversible and occurs in a voltage-independent manner.[8]

The following diagram illustrates the inhibitory action of CFTRinh-172 on the CFTR channel.

Mechanism of CFTRinh-172 Inhibition
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Essential Safety and Logistical Information for Handling
CFTRIinh-172]. BenchChem, [2025]. [Online PDF]. Available at:
[https://Iwww.benchchem.com/product/b1212534#personal-protective-equipment-for-
handling-cftrinh-172]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti
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and industry. Email: info@benchchem.com
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